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Compound of Interest

Compound Name: Hypoxanthine-d4

Cat. No.: B10827489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of Hypoxanthine-d4, with a focus on its use as an internal standard

in quantitative analytical methods. This document details experimental protocols and visualizes

key metabolic pathways and workflows to support its application in research and development.

Core Chemical Properties and Structure
Hypoxanthine-d4 is a deuterated form of hypoxanthine, a naturally occurring purine derivative.

[1] The incorporation of deuterium atoms results in a higher molecular weight compared to the

endogenous compound, making it an ideal internal standard for mass spectrometry-based

quantification.[1]

Below is a summary of the key chemical properties for both Hypoxanthine-d4 and its non-

deuterated analog, hypoxanthine.
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Property Hypoxanthine-d4 Hypoxanthine

Molecular Formula C₅D₄N₄O C₅H₄N₄O

Molecular Weight 140.1 g/mol 136.11 g/mol [2]

Synonyms 6-Hydroxypurine-d4 6-Hydroxypurine, Sarkin[3]

CAS Number 2483831-32-7 68-94-0

Physical Form Solid White crystalline solid[2]

Purity ≥99% deuterated forms (d₁-d₄) Not Applicable

Solubility Soluble in DMSO Water: ~700 mg/L at 23°C

The Central Role of Hypoxanthine in Purine
Metabolism
Hypoxanthine is a critical intermediate in purine metabolism. It is formed from the deamination

of adenosine to inosine, which is then converted to hypoxanthine. Hypoxanthine can follow two

primary metabolic routes: the salvage pathway or the catabolic pathway.

Salvage Pathway: The enzyme Hypoxanthine-Guanine Phosphoribosyltransferase (HGPRT)

recycles hypoxanthine back into inosine monophosphate (IMP), which can then be used for

the synthesis of new nucleotides. This pathway is an energy-efficient way to reuse purine

bases.

Catabolic Pathway: Hypoxanthine is oxidized to xanthine and subsequently to uric acid by

the enzyme xanthine oxidase. In humans, uric acid is the final product of purine degradation

and is excreted in the urine.

The following diagram illustrates the key steps in the purine metabolism pathway involving

hypoxanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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